![molecular formula C4HBrN2S B1532115 5-Bromo-1,3-thiazole-2-carbonitrile CAS No. 1198154-99-2](/img/structure/B1532115.png)
5-Bromo-1,3-thiazole-2-carbonitrile
Overview
Description
5-Bromo-1,3-thiazole-2-carbonitrile is a chemical compound with the CAS Number: 1198154-99-2. It has a molecular weight of 189.04 and its IUPAC name is this compound .
Molecular Structure Analysis
The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties .Chemical Reactions Analysis
Thiazole compounds, including this compound, have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place .Scientific Research Applications
Synthesis and Chemical Transformations
5-Bromo-1,3-thiazole-2-carbonitrile serves as a versatile intermediate in the synthesis of a variety of chemically and biologically significant compounds. It is employed in regioselective hydrodehalogenation processes to generate 3-haloisothiazole-4-carbonitriles, showcasing its utility in creating structurally diverse molecules. This transformation underlines its potential in the synthesis of novel organic compounds with possible applications in drug development and materials science (Ioannidou & Koutentis, 2011).
Herbicide Resistance in Transgenic Plants
Research on 5-bromo derivatives, like bromoxynil, demonstrates their role in enhancing herbicide resistance in transgenic plants. By expressing a bacterial detoxification gene, plants can resist the effects of bromoxynil, a photosynthetic inhibitor, thus contributing to agricultural biotechnology. This application points towards the potential of such compounds in developing herbicide-resistant crops, aiding in sustainable agriculture practices (Stalker, McBride & Malyj, 1988).
Environmental Degradation Studies
The biotransformation of bromoxynil under various anaerobic conditions illustrates the environmental fate of brominated aromatic nitrile herbicides. These studies shed light on the degradation pathways of such compounds, providing insights into their persistence and breakdown in the environment. Understanding the degradation mechanisms is crucial for assessing the environmental impact and developing strategies for the remediation of contaminated sites (Knight, Berman & Häggblom, 2003).
Electrochemical Studies
Investigations into the electrochemical reduction of bromothiazoles reveal the mechanistic aspects of their reactions. Such studies are fundamental in the field of electrochemistry, with implications for the synthesis of reduced thiazole derivatives and the development of electrochemical sensors or catalysts. Understanding the electrochemical behavior of brominated thiazoles can lead to advancements in various technological applications (Ji & Peters, 1998).
Novel Heterocyclic Compounds
The utility of this compound in synthesizing new heterocyclic compounds, such as pyrrolo[2,1-b]thiazoles, highlights its importance in medicinal chemistry and drug discovery. These compounds, with their diverse biological activities, could serve as potential leads for the development of new therapeutic agents. This application underscores the compound's role in the innovation of new molecules with potential pharmacological benefits (Tverdokhlebov et al., 2003).
Mechanism of Action
Target of Action
Thiazole derivatives, which include 5-bromo-1,3-thiazole-2-carbonitrile, have been found to possess diverse biological activities . They have been associated with a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects . This suggests that this compound may interact with multiple targets within the cell.
Mode of Action
Thiazole derivatives are known to interact with various cellular targets, leading to changes in cellular function . The bromine atom in this compound could potentially enhance the compound’s reactivity, allowing it to form covalent bonds with its targets.
Biochemical Pathways
Given the broad biological activities of thiazole derivatives, it is likely that multiple pathways are affected .
Result of Action
Given the diverse biological activities of thiazole derivatives, it is likely that this compound could have multiple effects at the molecular and cellular levels .
Safety and Hazards
Future Directions
Thiazole compounds have been an important heterocycle in the world of chemistry for many decades. They have been used in the development of various drugs and biologically active agents . Therefore, the future directions for 5-Bromo-1,3-thiazole-2-carbonitrile could involve further exploration of its potential applications in medicinal chemistry.
Properties
IUPAC Name |
5-bromo-1,3-thiazole-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBrN2S/c5-3-2-7-4(1-6)8-3/h2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSJXJKZBIOQIDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)C#N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60677939 | |
Record name | 5-Bromo-1,3-thiazole-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60677939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1198154-99-2 | |
Record name | 5-Bromo-1,3-thiazole-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60677939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-BROMOTHIAZOLE-2-CARBONITRILE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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